Cas no 1207000-98-3 (N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide)

• Product Name: N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide
• CAS No: 1207000-98-3
• MF: C₁₈H₁₅N₇O₂S
• MW: 393.422400712967
• CID: 6005725
• PubChem ID: 45497659
• Update Time: 2025-07-18

N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide
• N-[4-[2-(1H-benzimidazol-2-ylmethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]pyrazine-2-carboxamide
• F2202-2979
• AKOS024628486
• N-[4-({[(1H-1,3-benzodiazol-2-yl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]pyrazine-2-carboxamide
• 1207000-98-3
• N-(4-(2-(((1H-benzo[d]imidazol-2-yl)methyl)amino)-2-oxoethyl)thiazol-2-yl)pyrazine-2-carboxamide

• Inchi： 1S/C18H15N7O2S/c1-25(17-22-12-4-2-3-5-13(12)23-17)15(26)8-11-10-28-18(21-11)24-16(27)14-9-19-6-7-20-14/h2-7,9-10H,8H2,1H3,(H,22,23)(H,21,24,27)
• InChI Key： KYYGAOKYCUFDOD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(CC(N(C3NC4=CC=CC=C4N=3)C)=O)=CS2)=O)=NC=CN=C1

Computed Properties

• Exact Mass: 393.10079392g/mol
• Monoisotopic Mass: 393.10079392g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 154Ų

Additional information on N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide

N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide: A Comprehensive Overview

N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide (CAS No. 1207000-98-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications and has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The benzodiazole moiety is a well-known heterocyclic ring system that is widely used in the design of bioactive molecules due to its ability to modulate various biological targets. In the context of N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide, the benzodiazole ring is linked to a thiazole ring through a carbamoyl group, creating a scaffold that is both structurally diverse and functionally versatile.

The thiazole ring, another key component of this compound, is known for its broad spectrum of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the thiazole ring in N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide suggests that this compound may exhibit similar biological activities, making it a promising candidate for further investigation.

Recent studies have focused on the pharmacological properties of N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide. One notable area of research involves its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of a key enzyme associated with neurodegenerative diseases. This finding highlights the compound's potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzyme inhibitory properties, N-4-({(1H-1,3-benzodiazol-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylpyrazine-2-carboxamide has also shown promise in preclinical studies as an antiproliferative agent. Research conducted at a leading pharmaceutical institute demonstrated that this compound exhibited significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying these effects is believed to involve the disruption of cellular signaling pathways critical for tumor growth and survival.

The structural complexity of N-4-{((1H-benzodiazol - 2 - yl) methylcarbamoyl) methyl}- 1 , 3 - thiazo l - 2 - ylp yrazi ne - 2 - carboxamide also makes it an attractive target for medicinal chemists seeking to optimize its pharmacological properties. Through systematic structure/activity relationship (SAR) studies, researchers have identified key structural modifications that enhance the compound's potency and selectivity. These findings have paved the way for the development of more effective derivatives with improved therapeutic profiles.

Beyond its potential therapeutic applications, N-{4-[((1H-benzodiazol - 2 - yl) methylcarbamoyl) methyl]- 1 , 3 - thiazo l - 2 - ylp yrazi ne - 2 - carboxamide} has also been studied for its physicochemical properties. Its solubility and stability are crucial factors that influence its bioavailability and overall efficacy. Recent advancements in formulation science have led to the development of novel delivery systems that enhance the compound's solubility and stability, thereby improving its therapeutic potential.

In conclusion, N-{4-[((1H-benzodiazol - 2 - yl) methylcarbamoyl) methyl]- 1 , 3 - thiazo l - 2 - ylp yrazi ne - 2 - carboxamide} (CAS No. 1207000–98–3) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various diseases.